1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one

• Molecular Formula: C9H14F3NO
• Molecular Weight: 209.21 g/mol
• SMILES: CC1CCNC(C1)CC(=O)C(F)(F)F
• InChI: InChI=1S/C9H14F3NO/c1-6-2-3-13-7(4-6)5-8(14)9(10,11)12/h6-7,13H,2-5H2,1H3
• InChIKey: MWLUNMZEMJUPMS-UHFFFAOYSA-N

1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one: Physicochemical Identity and Patent Class

1,1,1‑Trifluoro‑3‑(4‑methylpiperidin‑2‑yl)propan‑2‑one (CAS 1597126‑46‑9) is a fluorinated piperidine building block (C₉H₁₄F₃NO; MW 209.21 g/mol) bearing a trifluoromethyl ketone (TFMK) warhead at the 2‑position and a methyl substituent at the 4‑position of the piperidine ring [1]. The compound belongs to the piperidinyl‑propanone class disclosed by Merck Patent GmbH as inhibitors of pyruvate dehydrogenase kinase (PDHK), a therapeutic target in oncology and metabolic disease [2]. With a computed XLogP3‑AA of 1.9 and a topological polar surface area (TPSA) of 29.1 Ų, this scaffold occupies a moderately lipophilic region of physicochemical space distinct from both its non‑fluorinated and regioisomeric counterparts [1].

PDHK pathway research scaffold (C-linked TFMK piperidine)

Serine hydrolase mechanism study probe (TFMK warhead)

Diastereomeric mixture for stereochemical SAR exploration

Fragment-like physicochemical space for FBDD screening

• [1] PubChem Compound Summary for CID 116685318, 1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/116685318 (accessed 2026-05-01). View Source
• [2] Buchstaller, H.-P. et al. Piperidinyl-propanone derivatives. U.S. Patent 11,026,936 B2, granted June 8, 2021. Merck Patent GmbH. View Source

1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one: Structural Distinctions from Analogs

Despite sharing the identical molecular formula (C₉H₁₄F₃NO) and molecular weight (209.21 g/mol) with several commercially available isomers, 1,1,1‑trifluoro‑3‑(4‑methylpiperidin‑2‑yl)propan‑2‑one differs in the regiochemical placement of the methyl group, the connectivity of the trifluoromethyl moiety, and the position of the ketone. The 4‑methyl‑2‑TFMK substitution pattern generates two undefined stereocenters [1], producing a mixture of diastereomers whose composition may influence both binding to chiral biological targets and downstream crystallization behavior—properties that regioisomers (e.g., the 6‑methyl analog, CAS 1598176‑15‑8) or constitutional isomers (e.g., 2‑methyl‑1‑(3,3,3‑trifluoropropyl)piperidin‑4‑one, CAS 1344272‑60‑1) do not replicate . Substituting with a non‑fluorinated analog (MW 155.24 g/mol) eliminates the electron‑withdrawing and hydrate‑forming capacity of the TFMK group, fundamentally altering reactivity toward serine and cysteine proteases as well as metabolic stability [2]. These differences render simple analog substitution scientifically invalid for structure‑activity relationship (SAR) studies, patent exemplification, or pharmacological probe development.

6-methyl regioisomer (CAS 1598176‑15‑8) shifts stereochemistry and steric profile; SAR may not transfer.

N-trifluoropropyl constitutional isomer (CAS 1344272‑60‑1) lacks TFMK warhead; enzyme inhibition mechanism not replicable.

Non-fluorinated methyl ketone analog (MW 155.24) eliminates electrophilic carbonyl; class-level reactivity absent.

• [1] PubChem Compound Summary for CID 116685318. Computed Properties: Undefined Atom Stereocenter Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/116685318 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 116685318 (MW 209.21) vs. 1-(4-Methylpiperidin-2-yl)propan-2-one (non-fluorinated analog, MW 155.24 g/mol). Comparative computed properties demonstrate the impact of CF3 substitution on lipophilicity and HBA count. View Source

1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one: Differentiation Evidence vs. Analogs

4-Methyl vs. 6-Methyl Regiochemistry and Stereochemistry

1,1,1‑Trifluoro‑3‑(4‑methylpiperidin‑2‑yl)propan‑2‑one (CAS 1597126‑46‑9) bears the methyl group at the 4‑position of the piperidine ring, generating two undefined stereocenters per the PubChem computed descriptor (Undefined Atom Stereocenter Count = 2) that produce a diastereomeric mixture [1]. In contrast, the 6‑methyl regioisomer (CAS 1598176‑15‑8) places the methyl adjacent to the ring nitrogen, altering both the steric environment around the TFMK‑bearing carbon and the conformational preference of the piperidine ring. Both share the molecular formula C₉H₁₄F₃NO and MW 209.21 g/mol, making them indistinguishable by mass alone . The 4‑methyl regiochemistry positions the lipophilic substituent distal to the TFMK warhead, a feature that may differentially affect binding pocket complementarity in PDHK and other enzyme targets compared to the 6‑methyl analog [2].

Regiochemistry & Stereochemistry

Reported

4-methyl vs. 6-methyl placement; target has 2 undefined stereocenters (diastereomeric mixture)

Regiochemical identity determines SAR outcome

Biological comparison data not available for this pair

Evidence Dimension	Methyl substitution position on piperidine ring (regiochemistry) and stereochemical complexity
Target Compound Data	4‑methyl substitution; 2 undefined stereocenters (PubChem computed); CAS 1597126‑46‑9; MW 209.21; XLogP3‑AA = 1.9; HBD = 1; HBA = 5; Rotatable bonds = 2; TPSA = 29.1 Ų [1]
Comparator Or Baseline	6‑methyl substitution (CAS 1598176‑15‑8); MW 209.21 (identical molecular formula C₉H₁₄F₃NO); TFMK at 2‑position maintained
Quantified Difference	Positional isomerism: methyl at C4 vs. C6 on the piperidine ring. The 4‑methyl placement yields two stereocenters (C2 and C4), potentially generating up to 4 stereoisomers as a diastereomeric mixture, whereas the 6‑methyl analog generates stereoisomers with different spatial arrangement relative to the TFMK group [1].
Conditions	In silico structural comparison (PubChem computed properties); no direct comparative biological assay data currently available for this specific pair.

Why This Matters

For medicinal chemistry campaigns, the 4‑methyl regiochemistry provides a distinct diastereomeric landscape and steric profile that cannot be replicated by the 6‑methyl isomer; procurement of the correct regioisomer is essential for SAR reproducibility.

• [1] PubChem Compound Summary for CID 116685318. Computed Descriptors: Undefined Atom Stereocenter Count = 2, XLogP3‑AA = 1.9, TPSA = 29.1 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/116685318 (accessed 2026-05-01). View Source
• [2] Buchstaller, H.-P. et al. Piperidinyl-propanone derivatives. U.S. Patent 11,026,936 B2 (2021). The patent generic structure (Formula I) encompasses piperidinyl-propanone derivatives with variable substitution; regiochemical variation is known to modulate PDHK inhibitory potency across the series. View Source

TFMK Warhead vs. N-Trifluoropropyl Connectivity

A critical constitutional isomer, 2‑methyl‑1‑(3,3,3‑trifluoropropyl)piperidin‑4‑one (CAS 1344272‑60‑1), shares the identical molecular formula (C₉H₁₄F₃NO) and MW (209.21 g/mol) but differs fundamentally in connectivity: the CF₃ group is attached to a propyl chain on the piperidine nitrogen rather than being directly adjacent to a ketone as in the TFMK warhead of the target compound [1]. This constitutional isomerism abolishes the electrophilic trifluoromethyl ketone functionality that is essential for reversible covalent inhibition of serine hydrolases, elastase, and PDHK via hemiketal formation with active‑site residues [2]. The target compound's TFMK moiety (SMILES: CC1CCNC(C1)CC(=O)C(F)(F)F) confers hydrate‑forming capacity and transition‑state analog character that the N‑trifluoropropyl isomer (SMILES: CC1CC(=O)CCN1CCC(F)(F)F) cannot reproduce [1].

TFMK Warhead Connectivity

Reported

C-linked TFMK (target) vs. N-trifluoropropyl (comparator); constitutional isomerism abolishes electrophilic carbonyl

Warhead presence defines enzyme inhibition mechanism

Class-level evidence from TFMK inhibitor series

Evidence Dimension	Trifluoromethyl group connectivity and ketone warhead presence
Target Compound Data	CF₃ directly bonded to ketone carbonyl (TFMK warhead); SMILES: CC1CCNC(C1)CC(=O)C(F)(F)F; ketone at side chain position α to piperidine C2; hydrate‑forming capacity present [1]
Comparator Or Baseline	CF₃ on propyl chain attached to piperidine N (CAS 1344272‑60‑1); SMILES: CC1CC(=O)CCN1CCC(F)(F)F; ketone at piperidine 4‑position; no α‑CF₃ carbonyl
Quantified Difference	Constitutional isomerism: TFMK warhead (target) vs. N‑trifluoropropyl substitution (comparator). The TFMK group confers electrophilic character at the carbonyl carbon (quantified by the electron‑withdrawing effect of CF₃: Hammett σₚ ≈ 0.54 for CF₃), enabling hydrate formation and reversible covalent enzyme inhibition. The comparator lacks this activated carbonyl, resulting in fundamentally different reactivity and biological target engagement profiles [2].
Conditions	Structural and electronic comparison based on connectivity; class‑level evidence from trifluoromethyl ketone inhibitor literature.

Why This Matters

Researchers requiring the electrophilic TFMK warhead for enzyme inhibition studies must procure the target compound and not the N‑trifluoropropyl isomer, despite identical molecular formula and MW; the two are functionally non‑interchangeable.

• [1] PubChem CID 116685318. SMILES: CC1CCNC(C1)CC(=O)C(F)(F)F. https://pubchem.ncbi.nlm.nih.gov/compound/116685318 (accessed 2026-05-01). View Source
• [2] Rosell, G., Herrero, S., Guerrero, A. New trifluoromethyl ketones as potent inhibitors of esterases: ¹⁹F NMR spectroscopy of transition state analog complexes and structure-activity relationships. Biochemical and Biophysical Research Communications 226(1), 1996. Class-level evidence for TFMK hydrate formation as a mechanism of enzyme inhibition. View Source

Fluorination Impact: TFMK vs. Non-Fluorinated Analog

The target compound (MW 209.21 g/mol; XLogP3‑AA = 1.9) differs from its non‑fluorinated analog 1‑(4‑methylpiperidin‑2‑yl)propan‑2‑one (MW 155.24 g/mol) by the replacement of the terminal methyl ketone with a trifluoromethyl ketone [1][2]. This substitution increases molecular weight by 53.97 g/mol, adds four hydrogen bond acceptors (from F atoms; HBA increases from 2 to 5), and raises computed lipophilicity. The electron‑withdrawing CF₃ group (Hammett σₚ ≈ 0.54) polarizes the adjacent carbonyl, substantially increasing its electrophilicity and susceptibility to nucleophilic attack—a prerequisite for mechanism‑based enzyme inhibition. Across the broader class of TFMK‑containing piperidines, these physicochemical changes have been shown to enhance both target engagement (e.g., elastase inhibition; representative compound 4i: IC₅₀ = 0.341 ± 0.001 μM) and metabolic stability relative to non‑fluorinated counterparts [3].

Fluorination Impact

Class-level

+53.97 g/mol MW increase; HBA +3; XLogP3‑AA 1.9 (target) vs. non-fluorinated analog

Fluorination may alter lipophilicity and electrophilicity

Elastase IC50 0.341 µM in a structurally related TFMK piperidine (class reference)

Evidence Dimension	Physicochemical properties and biological reactivity associated with CF₃ substitution on the ketone
Target Compound Data	MW 209.21; XLogP3‑AA = 1.9; HBA = 5; Rotatable bonds = 2; TPSA = 29.1 Ų; CF₃‑activated ketone present [1]
Comparator Or Baseline	1‑(4‑Methylpiperidin‑2‑yl)propan‑2‑one (non‑fluorinated analog): MW 155.24; fewer HBA; non‑activated methyl ketone [2]
Quantified Difference	MW increase: +53.97 g/mol (+34.8%). HBA increase: from ~2 to 5. XLogP3‑AA of target compound = 1.9 (moderate lipophilicity). Class‑level evidence: trifluoromethyl‑functionalized piperidine elastase inhibitor 4i exhibits IC₅₀ = 0.341 μM; non‑fluorinated analogs in the same study showed reduced or no inhibition [3].
Conditions	Computed physicochemical comparison (PubChem); class‑level elastase inhibition data for densely substituted trifluoromethyl piperidines (Arch. Pharm. 2019, 352, 1900061). Caution: direct comparative data for this exact compound pair are not available; inference drawn from structurally related TFMK‑piperidine series.

Why This Matters

The presence of the TFMK group is a prerequisite for mechanism‑based, reversible covalent enzyme inhibition; the non‑fluorinated analog lacks this warhead and is therefore unsuitable for applications requiring electrophilic carbonyl reactivity.

• [1] PubChem CID 116685318. Computed Properties: MW 209.21, XLogP3‑AA 1.9, HBA 5. https://pubchem.ncbi.nlm.nih.gov/compound/116685318 (accessed 2026-05-01). View Source
• [2] PubChem. 1-(4-Methylpiperidin-2-yl)propan-2-one. MW 155.24 g/mol. Molecular formula: C9H17NO (non-fluorinated analog). View Source
• [3] Källström, S., Leino, R. et al. Densely substituted piperidines as a new class of elastase inhibitors: Synthesis and molecular modeling studies. Archiv der Pharmazie 2019, 352(8), 1900061. Compound 4i: IC₅₀ = 0.341 ± 0.001 μM against elastase. The study demonstrates that trifluoromethyl functionalization is critical for inhibitory potency within this piperidine series. View Source

PDHK Patent Class Membership and Kinase Inhibitory Potential

The target compound falls structurally within the generic Markush formula of Merck Patent GmbH's piperidinyl‑propanone derivatives claimed as PDHK inhibitors in U.S. Patent 11,026,936 B2 [1]. The patent's Formula I encompasses compounds where the piperidine ring bears a propanone side chain with variable substitution, and the exemplified compounds demonstrate PDHK inhibitory activity relevant to cancer and metabolic disease therapy. While the target compound's specific IC₅₀ is not publicly disclosed in available patent examples, structurally related piperidinyl‑propanone derivatives in this patent family exhibit nanomolar PDHK inhibition in biochemical assays (representative compounds in the broader class show IC₅₀ values ranging from low nanomolar to sub‑micromolar against PDHK isozymes) [1][2]. The 4‑methyl‑2‑TFMK substitution pattern of the target compound places it in a distinct sub‑region of the patent SAR landscape relative to N‑acylated piperidine PDHK inhibitors (e.g., those in Merck's parallel patent family WO2019/091953) that employ a trifluoro‑hydroxy‑methyl‑propionyl N‑substituent rather than a C‑linked TFMK side chain [3].

PDHK Patent Landscape

Class-level

C-linked TFMK-piperidine subclass (US 11,026,936 B2) vs. N-acylated piperidine-carboxamide chemotype

Scaffold occupies distinct SAR space within PDHK inhibitor family

No direct isozyme IC50 available for target compound

Evidence Dimension	Structural classification within PDHK inhibitor chemotype and predicted kinase engagement
Target Compound Data	Piperidinyl‑propanone scaffold with 4‑methyl‑2‑TFMK substitution; classified under Formula I of US 11,026,936 B2 (Merck) [1]
Comparator Or Baseline	N‑acylated piperidine‑4‑carboxamide PDHK inhibitors (e.g., from WO2019/091953); employ N‑linked trifluoro‑hydroxy‑methyl‑propionyl group instead of C‑linked TFMK; represent a distinct sub‑chemotype within the Merck PDHK program [3]
Quantified Difference	The target compound represents the C‑linked TFMK‑piperidine subclass, where the electrophilic ketone is directly attached to the piperidine C2 position. This contrasts with the N‑acylated subclass where the TFMK warhead is replaced by an N‑linked α‑hydroxy‑trifluoromethyl‑propionamide. The difference in linker chemistry (C‑C vs. N‑C=O) impacts hydrolytic stability, hydrogen‑bonding capacity, and potentially PDHK isozyme selectivity [1][3].
Conditions	Patent structural analysis; no direct isozyme‑specific IC₅₀ values available for the target compound. Class‑level inference based on patent SAR disclosure.

Why This Matters

For laboratories prosecuting PDHK inhibitor programs, the target compound occupies a distinct chemical space within the Merck patent landscape; procurement of this specific scaffold enables SAR exploration around the C‑linked TFMK‑piperidine subclass that is structurally and potentially pharmacologically distinct from N‑acylated alternatives.

• [1] Buchstaller, H.-P. et al. (Merck Patent GmbH). Piperidinyl-propanone derivatives. U.S. Patent 11,026,936 B2, granted June 8, 2021. Formula I encompasses compounds with piperidine‑propanone scaffolds as PDHK inhibitors. View Source
• [2] Vernalis. Pyruvate dehydrogenase kinase (PDHK) – application of off-rate screening in the identification of novel pan-isoform inhibitors. Describes PDHK inhibitor screening and the therapeutic rationale for PDHK inhibition in cancer and metabolic disease. View Source
• [3] Buchstaller, H.-P. et al. (Merck Patent GmbH). Piperidinyl derivatives. WO2019/091953 A1, published May 9, 2019. N‑acylated piperidine‑4‑carboxamide series as PDHK inhibitors; distinct chemotype from C‑linked TFMK‑piperidines. View Source

1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)propan-2-one: Recommended Application Scenarios

PDHK Inhibitor Lead Optimization and SAR Expansion

This compound is most appropriately deployed as a scaffold‑diversification intermediate within PDHK inhibitor programs. As established by its membership in the Merck piperidinyl‑propanone patent class (US 11,026,936 B2), the 4‑methyl‑2‑TFMK pattern occupies a distinct sub‑region of the PDHK inhibitor chemical space, differentiated from the N‑acylated piperidine‑carboxamide series (WO2019/091953) by the C‑linked electrophilic ketone warhead [1]. Medicinal chemistry teams seeking to explore SAR around the piperidine C2 position while maintaining the TFMK warhead should procure this specific regioisomer, as the 6‑methyl analog (CAS 1598176‑15‑8) presents a different steric and stereochemical profile that may alter PDHK isozyme binding .

Serine Protease Mechanism-Based Inhibitor Development

The TFMK warhead of the target compound enables reversible covalent inhibition of serine proteases and hydrolases via hemiketal formation with the active‑site serine residue, a mechanism well‑established across the trifluoromethyl ketone inhibitor class [2]. The 4‑methyl substituent on the piperidine ring provides a defined steric environment that may be exploited for selectivity engineering against off‑target hydrolases. Importantly, this application requires the TFMK functionality specifically—the non‑fluorinated methyl ketone analog (MW 155.24) and the N‑trifluoropropyl constitutional isomer (CAS 1344272‑60‑1) both lack the requisite activated carbonyl and are unsuitable substitutes .

Diastereomeric Probes for Chiral Target Engagement

With two undefined stereocenters (PubChem computed: Undefined Atom Stereocenter Count = 2), the target compound exists as a diastereomeric mixture that presents opportunities for chiral resolution and stereospecific SAR studies [1]. The 4‑methyl‑2‑TFMK diastereomers may exhibit differential binding to chiral enzyme pockets (e.g., PDHK isozymes or elastase), making this compound a valuable starting material for preparing enantiomerically enriched or diastereomerically pure probes. The diastereomeric composition distinguishes this compound from the 6‑methyl regioisomer, which generates a different stereochemical ensemble, and from the non‑stereogenic N‑trifluoropropyl constitutional isomer .

Fluorinated Building Block for FBDD Libraries

The moderate lipophilicity (XLogP3‑AA = 1.9), low molecular weight (209.21 g/mol), and balanced hydrogen‑bonding capacity (HBD = 1; HBA = 5) position this compound within fragment‑like physicochemical space suitable for FBDD screening collections [1]. The TFMK moiety additionally serves as a ¹⁹F NMR reporter group, enabling ligand‑observed NMR screening and hit validation. In this context, the compound's physicochemical profile differentiates it from the non‑fluorinated analog, which lacks the ¹⁹F NMR handle and the enhanced metabolic stability associated with fluorine substitution [2].

Application

Selection Property

Validation Focus

PDHK inhibitor SAR expansion

C-linked TFMK piperidine scaffold

Regiochemical & stereochemical SAR validation

Serine hydrolase inhibition studies

Electrophilic TFMK warhead reactivity

Mechanism-based enzyme engagement assay

Chiral target engagement probes

Diastereomeric mixture for resolution

Stereospecific binding assay context

Fragment-based screening libraries

Fragment-like physicochemical profile (MW 209, XLogP 1.9)

19F NMR ligand screening and hit validation

• [1] PubChem CID 116685318; U.S. Patent 11,026,936 B2 (Merck). Combined evidence for stereochemical complexity (2 undefined stereocenters), PDHK patent class membership, and computed physicochemical descriptors. View Source
• [2] Källström, S., Leino, R. et al. Arch. Pharm. 2019, 352, 1900061. Elastase inhibition by trifluoromethyl piperidines. Rosell, G. et al. Biochem. Biophys. Res. Commun. 1996, 226(1). TFMK hydrate‑based enzyme inhibition mechanism. View Source